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Compound of Interest

Compound Name: 2,6-Diaminoanthraquinone

Cat. No.: B087147

The proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals
handling 2,6-Diaminoanthraquinone, a compound recognized for its potential hazards,
adherence to strict disposal protocols is paramount. This guide provides essential, step-by-step
instructions for the safe handling and disposal of 2,6-Diaminoanthraquinone, ensuring
compliance with regulatory standards and safeguarding both personnel and the environment.

Hazard Identification and Safety Data

2,6-Diaminoanthraquinone is classified as a hazardous substance. Understanding its specific
risks is the first step in safe handling and disposal. The compound poses several health risks
upon exposure.[1][2][3][4] It is crucial to wear appropriate Personal Protective Equipment
(PPE), including protective gloves, clothing, and eye/face protection, when handling this
chemical.[1][2][3] Work should be conducted in a well-ventilated area to avoid inhaling dust or
fumes.[1][2]

Table 1: Hazard Summary for 2,6-Diaminoanthraquinone

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b087147?utm_src=pdf-interest
https://www.benchchem.com/product/b087147?utm_src=pdf-body
https://www.benchchem.com/product/b087147?utm_src=pdf-body
https://www.benchchem.com/product/b087147?utm_src=pdf-body
https://aksci.com/sds/A602_SDS.pdf
https://www.chemicalbook.com/msds/2-6-diaminoanthraquinone.htm
https://www.tcichemicals.com/BE/en/sds/D3180_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Diaminoanthraquinone
https://aksci.com/sds/A602_SDS.pdf
https://www.chemicalbook.com/msds/2-6-diaminoanthraquinone.htm
https://www.tcichemicals.com/BE/en/sds/D3180_EU_6N.pdf
https://aksci.com/sds/A602_SDS.pdf
https://www.chemicalbook.com/msds/2-6-diaminoanthraquinone.htm
https://www.benchchem.com/product/b087147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Classification GHS Hazard Statement Precautionary Codes

o P264, P280, P302+P352,
H315: Causes skin irritation[1]

Skin Irritation (Category 2) P332+P313, P362+P364[1][2]
[21[31[4]
[3]
Serious Eye Irritation H319: Causes serious eye P280, P305+P351+P338,
(Category 2) irritation[1][2][3][4] P337+P313[1][2][3]

Specific Target Organ Toxicity ]
H335: May cause respiratory P261, P271, P304+P340,

— Single Exposure (Category o
irritation[1][2][4] P312, P403+P233, P405[1][2]

3)

) Do not let product enter drains,
Environmental Hazard ) P501[1][2]
other waterways, or soil.[1]

Step-by-Step Disposal Protocol

The disposal of 2,6-Diaminoanthraquinone must be managed as hazardous waste.
Adherence to federal regulations, such as the Resource Conservation and Recovery Act
(RCRA), as well as state and local laws, is mandatory.[1][5]

Step 1: Waste Characterization The generator of the waste is responsible for determining if it is
a hazardous waste.[1][5][6] Based on its known hazards, 2,6-Diaminoanthraquinone should
be treated as a hazardous material.[2] Do not dispose of it via standard trash or sink drains.[1]

[7]
Step 2: Collection and Containment

o Container: Collect waste 2,6-Diaminoanthraquinone in a container that is in good condition,
compatible with the chemical, and can be securely sealed.[8]

e Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and
identify the contents as "2,6-Diaminoanthraquinone."[8][9] The label should also include
the approximate quantity or concentration.[9]

e Segregation: Do not mix 2,6-Diaminoanthraquinone waste with other chemical waste
streams unless specifically instructed by your institution's safety office or a licensed disposal
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company.[9]
Step 3: On-Site Storage

o Location: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials.[1][2]

o Closure: The container must be kept tightly closed at all times, except when adding waste.[8]

e Accumulation Limits: Be aware of the accumulation time and volume limits for hazardous
waste as defined by the EPA and your local authorities, which depend on your facility's
generator status.[3][10]

Step 4: Professional Disposal

o Contact Authority: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]

o Manifesting: For off-site transportation and disposal, a hazardous waste manifest is required
to track the waste from its point of generation to its final destination.[10]

o Final Disposal Method: The waste will be transported to an approved treatment, storage, and
disposal facility (TSDF).[1][2][10] Disposal should be in accordance with all federal, state,
and local regulations.[1][3]

Step 5: Spill Management In the event of a spill:

o Ensure adequate ventilation and remove all sources of ignition.[1]

o Wearing appropriate PPE, prevent the spill from spreading.[1]

e Clean up the spill using an inert absorbent material, a vacuum, or by sweeping.[1]

e Place the collected material and any contaminated cleaning supplies into a labeled
hazardous waste container.[1]

o Consult local regulations for final disposal of spill cleanup materials.[1]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,6-
Diaminoanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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